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Compound of Interest

Compound Name: 3-Acetylbenzaldehyde

Cat. No.: B1583000

Essential Safety and Handling Guide for 3-
Acetylbenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Acetylbenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

Chemical Properties and Hazards

3-Acetylbenzaldehyde is a solid organic compound that is classified as hazardous. It is
harmful if swallowed and can cause skin and eye irritation.[1] Additionally, it is toxic to aquatic
life with long-lasting effects. Due to the absence of specific occupational exposure limits for 3-
Acetylbenzaldehyde, it is prudent to handle it with care, referencing exposure limits for similar
compounds as a precautionary measure.
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Property Value Source
Molecular Formula CoHsO2 [2]
Molecular Weight 148.16 g/mol [2]
Appearance Solid [3]

Harmful if swallowed, Causes
Hazards skin and eye irritation, Toxic to [1]

aquatic life

Occupational Exposure Limits for Related Compounds (Acetaldehyde)

Organization TWA STELI/Ceiling Notes

OSHA 200 ppm (360 mg/m3) - -

Reduce exposure to
NIOSH - - the lowest feasible

concentration

25 ppm (45 mg/m3
ACGIH ) ppm ( g/md) )
(Ceiling)

CAL/OSHA - - -

Note: TWA (Time-
Weighted Average),
STEL (Short-Term
Exposure Limit), (C)
(Ceiling). Data for
Acetaldehyde is
provided as a
reference due to the
lack of specific data
for 3-
Acetylbenzaldehyde.

[4]
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Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific laboratory procedure

should be conducted to determine the appropriate level of PPE required. The following table

outlines the recommended PPE for handling 3-Acetylbenzaldehyde.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes
and dust particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves.
Nitrile gloves may offer limited
protection for incidental
contact, but should be
changed immediately upon
contamination. For prolonged
contact, gloves with better
chemical resistance should be
selected based on

manufacturer's data.

To prevent skin contact which

can cause irritation.[5][6]

Body Protection

A lab coat or chemical-

resistant apron.

To protect the skin from

accidental spills.

Respiratory Protection

A NIOSH-approved N95 dust
mask is recommended for
handling the solid form.[7][8] If
working in an area with
inadequate ventilation where
vapors may be present, a
respirator with an appropriate

cartridge should be used.

To prevent inhalation of dust or
vapors which may cause

respiratory irritation.

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.
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Step-by-Step Handling Procedure

e Pre-Handling Checks:

[e]

Ensure a certified chemical fume hood is available and functioning correctly.

o

Inspect all PPE for integrity before use.

[¢]

Locate the nearest emergency eyewash station and safety shower.

[e]

Have the Safety Data Sheet (SDS) for 3-Acetylbenzaldehyde readily accessible.

e Handling the Chemical:

o

Conduct all work with 3-Acetylbenzaldehyde within a chemical fume hood to minimize
inhalation exposure.[8]

o

Avoid the formation of dust when handling the solid.[3]

[¢]

Use non-sparking tools and take precautionary measures against static discharge.[8]

[e]

Avoid all contact with skin and eyes.[3]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.

o Clean the work area and decontaminate any equipment used.

Storage

o Store in a cool, dry, and well-ventilated area.[3]
» Keep the container tightly closed to prevent contamination and exposure to moisture.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
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3-Acetylbenzaldehyde and its containers must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.[9]

o Waste Segregation:

o Collect waste containing 3-Acetylbenzaldehyde in a designated and clearly labeled
hazardous waste container.

o Do not mix with other waste streams to prevent chemical reactions.

o Containerization:

o Use a sturdy, leak-proof container that is compatible with the chemical.

o The container must be kept closed except when adding waste.[10]

o Label the container with "Hazardous Waste" and the full chemical name: "3-
Acetylbenzaldehyde".

e Spill Management:

[¢]

In case of a spill, evacuate the area and remove all sources of ignition.[3]

[e]

Wearing appropriate PPE, contain the spill using an inert absorbent material.

[e]

Collect the absorbed material into a suitable container for disposal.[3]

o

Ventilate the area and clean the spill site thoroughly.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Acetylbenzaldehyde.
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Caption: Workflow for handling 3-Acetylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.osha.gov/chemicaldata/570
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25115.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/402788?userType=undefined
https://www.carlroth.com/medias/SDB-NE01-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU1MTl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oODQvaGYzLzg5NzQzOTY2ODYzNjYucGRmfDQ2M2Y0MzhiNGVlOThiOWUxNmEyMDZhNDM5NjM2NjgwYzQ2YTJhNTRlYWU3ZmJmNGYzYzAwNzYwMjg4NzhkYmU
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1583000#personal-protective-equipment-for-handling-3-acetylbenzaldehyde
https://www.benchchem.com/product/b1583000#personal-protective-equipment-for-handling-3-acetylbenzaldehyde
https://www.benchchem.com/product/b1583000#personal-protective-equipment-for-handling-3-acetylbenzaldehyde
https://www.benchchem.com/product/b1583000#personal-protective-equipment-for-handling-3-acetylbenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

